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Compound of Interest

Compound Name: 4-Tolyl-d4-sulfonamide

Cat. No.: B12418621

Get Quote

Technical Guide: 4-Tolyl-d4-sulfonamide
Content Type: Technical Whitepaper Subject: Stable Isotope Internal Standards (SIL-IS) CAS

Registry Number: 1219795-34-2

Chemical Identity & Structural Analysis[1][2]
The efficacy of 4-Tolyl-d4-sulfonamide as an internal standard relies on its physicochemical

equivalence to the target analyte (p-toluenesulfonamide) while maintaining a distinct mass shift

(+4 Da) resolvable by mass spectrometry.

Core Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12418621#bc-rfq
https://www.benchchem.com/product/b12418621/docs?utm_src=pdf-body#structure-and-smiles-code-for-4-tolyl-d4-sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Technical Specification

Chemical Name 4-Methylbenzene-2,3,5,6-d4-sulfonamide

Common Name p-Toluenesulfonamide-d4

CAS Number 1219795-34-2

Molecular Formula

Molecular Weight 175.24 g/mol (vs. 171.22 native)

Isotopic Purity Typically ≥ 98 atom % D

Appearance White to off-white crystalline solid

SMILES & InChI Architecture
The following codes explicitly define the isotopic substitution on the aromatic ring (positions 2,

3, 5, 6 relative to the methyl group).

Isomeric SMILES:

InChI Key: LMYRWZFENFIFIT-QFFDRWTDSA-N[1]

Structural Visualization
The diagram below illustrates the specific deuteration pattern. Note that the methyl group (

) remains undeuterated in the standard "d4" configuration to prevent metabolic instability
(benzylic oxidation) or H/D exchange issues during storage.
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Figure 1: Structural connectivity of 4-Tolyl-d4-sulfonamide showing aromatic deuteration.
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Synthesis & Manufacturing Protocols
High-fidelity synthesis of deuterated standards requires preventing "scrambling" (random H/D

exchange). The preferred route utilizes Toluene-d8 or Toluene-ring-d5 as the starting material.

Synthesis Workflow (Chlorosulfonation Route)
This protocol ensures the deuterium atoms on the ring remain intact while introducing the

sulfonamide moiety.

Precursors:

Substrate: Toluene-2,3,4,5,6-d5 (CAS: 1603-99-2) or Toluene-d8 (if d7 product is acceptable,

otherwise back-exchange is required).

Reagent: Chlorosulfonic acid (

).

Amination Agent: Ammonium hydroxide (

) or Ammonia gas (

).
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Step-by-Step Methodology:

Electrophilic Aromatic Substitution (Chlorosulfonation):

Action: Add Toluene-d5 dropwise to excess chlorosulfonic acid at 0-5°C.

Causality: Low temperature prevents di-sulfonation and minimizes thermal H/D exchange.

The electrophilic attack occurs primarily at the para position due to the directing effect of

the methyl group.

Reaction:

.

Quenching & Isolation:

Action: Pour the reaction mixture onto crushed ice.

Causality: Decomposes excess chlorosulfonic acid. The sulfonyl chloride precipitates as a

solid.

Purification: Filtration to collect 4-Toluenesulfonyl chloride-d4.

Amination (Nucleophilic Substitution):

Action: Treat the sulfonyl chloride with aqueous ammonia (28%) or anhydrous

in THF.

Reaction:

.

Validation: The product precipitates; wash with water to remove ammonium chloride.

Synthesis Pathway Diagram
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Figure 2: Synthetic route from deuterated toluene to sulfonamide.
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Analytical Applications & Validation
Mass Spectrometry (LC-MS/MS)
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4-Tolyl-d4-sulfonamide is the "Gold Standard" Internal Standard (IS) for quantifying

sulfonamides in biological matrices (plasma, urine) and environmental water samples.

Mechanism: It co-elutes with the native analyte (p-toluenesulfonamide) but is detected in a

separate mass channel (+4 m/z).

Correction Capability: Because it experiences the exact same ionization suppression or

enhancement from the matrix as the analyte, the ratio of Analyte Area/IS Area provides a

corrected, linear response.

MRM Transitions (Example):

Native Analyte:

(Loss of

)

IS (d4):

(Loss of

; tropylium ion retains the 4 deuteriums).

Proton NMR Validation
To verify the "d4" status (ensure no non-deuterated impurity):

1H-NMR (DMSO-d6):

2.40 ppm (Singlet, 3H): Methyl group (

).

7.30 ppm (Multiplet): ABSENT. The aromatic region should show <1% integration
compared to the methyl peak.

7.60 ppm (Broad Singlet, 2H): Sulfonamide protons (

).
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Physicochemical Properties Table[2]
Property Value Relevance

Melting Point 137–140 °C
Identical to non-deuterated;

confirms purity.[2]

Solubility DMSO, Methanol, Ethanol
Suitable for preparation of

stock solutions (1 mg/mL).

pKa ~10.1

Weakly acidic

group; allows negative ion

mode MS.

LogP ~0.8
Low lipophilicity; elutes early in

Reverse Phase LC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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